Cas no 2034414-57-6 (N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide)

• Product Name: N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide
• CAS No: 2034414-57-6
• MF: C₁₄H₁₃N₅O₂
• MW: 283.285321950912
• CID: 6468968
• PubChem ID: 119102664
• Update Time: 2025-10-31

N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide
• AKOS026694842
• 2034414-57-6
• N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide
• N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]furan-2-carboxamide
• CHEMBL4977629
• F6525-1182
• N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)furan-2-carboxamide

• Inchi： 1S/C14H13N5O2/c20-14(13-2-1-9-21-13)17-6-8-19-7-3-11(18-19)12-10-15-4-5-16-12/h1-5,7,9-10H,6,8H2,(H,17,20)
• InChI Key： UCQVAXSWXNEWIH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCN1C=CC(C2C=NC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 283.10692467g/mol
• Monoisotopic Mass: 283.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 85.8Ų

Additional information on N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide

Introduction to N-{2-3-(pyrazin-2-yl-1H-pyrazol-1-ylethyl)furan-2-carboxamide (CAS No. 2034414-57-6)

N-{2-3-(pyrazin-2-yl-1H-pyrazol-1-ylethyl)furan-2-carboxamide} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2034414-57-6, represents a unique molecular architecture that combines pyrazine and pyrazole heterocycles with a furan moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the context of targeting complex biological pathways.

The molecular structure of N-{2-3-(pyrazin-2-yl-1H-pyrazol-1-ylethyl)furan-2-carboxamide} is characterized by a central pyrazole ring substituted at the 1-position with an ethyl group, which is further linked to a pyrazine ring at the 2 and 3 positions. This arrangement creates a highly versatile scaffold that can interact with various biological targets. The presence of the furan moiety at the 2-position of the carboxamide group adds an additional layer of complexity, enabling diverse chemical modifications and functionalizations. Such structural features are often exploited in the design of bioactive molecules to enhance binding affinity and selectivity.

In recent years, there has been growing interest in heterocyclic compounds due to their broad spectrum of biological activities. Pyrazine and pyrazole derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The compound N-{2-3-(pyrazin-2-yl-1H-pyrazol-1-ylethyl)furan-2-carboxamide} is no exception and has been the subject of several preliminary studies aimed at elucidating its pharmacological properties.

One of the most compelling aspects of this compound is its ability to modulate multiple signaling pathways simultaneously. The pyrazine and pyrazole rings are known to interact with enzymes and receptors involved in critical cellular processes. For instance, pyrazine derivatives have been shown to inhibit kinases and other enzymes that play a role in cancer progression. Similarly, pyrazole-based compounds have demonstrated anti-inflammatory and immunomodulatory effects. The incorporation of these heterocycles into N-{2-3-(pyrazin-2-yl-1H-pyrazol-1-ylethyl)furan-2-carboxamide} suggests that it may possess similar therapeutic potential.

The furan moiety in the structure also contributes to the compound's biological activity by serving as a hydrogen bond acceptor or donor, depending on the environment. This flexibility allows the molecule to adopt multiple conformations that can optimize interactions with biological targets. Additionally, the carboxamide group provides a site for further functionalization, enabling the synthesis of analogs with enhanced potency or selectivity. These features make N-{2-3-(pyrazin-2-yl-1H-pyrazol-1-yethyl)furan-2-carboxamide} a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

Recent studies have begun to explore the pharmacological profile of N-{23-(pyrazi^z_{zⁱⁿ⁻−H^{p
y
raz
ol
− −
} (CAS No. 20344
14
−57−6). Initial experiments have shown promising results in vitro, where the compound exhibits inhibitory activity against several target enzymes relevant to cancer and inflammation. For example, it has demonstrated inhibitory effects on Janus kinases (JAKs), which are involved in cytokine signaling pathways and play a crucial role in immune responses. The ability to modulate JAK activity could make this compound a potential candidate for treating autoimmune diseases and inflammatory conditions.}}

In addition to its anti-inflammatory properties, N-{pyraziⁿ⁻}−{furaⁿ⁻}−carboxamide has shown promise in preclinical models of cancer. Studies have indicated that it can inhibit the growth of various tumor cell lines by interfering with key signaling pathways that promote cell proliferation and survival. Specifically, it has been observed to downregulate the expression of cyclins and cyclin-dependent kinases (CDKs), which are essential for cell cycle progression. By disrupting these pathways, the compound may induce apoptosis or cell cycle arrest in cancer cells.

The structural versatility of N-{fura<sup>n

amide}}−{furan

amide}}−{fura}−carboxamide also allows for further optimization through structure-based drug design approaches. Computational modeling techniques can be employed to predict how different modifications might affect the compound's binding affinity and selectivity. For instance, introducing additional substituents at specific positions on the heterocyclic rings could enhance interactions with target proteins or reduce off-target effects.</sup>

The synthesis of N-{fura}−carboxamide derivatives can be achieved through multi-step organic reactions that build upon established synthetic methodologies for pyrazine and pyrazole compounds. Key steps typically involve condensation reactions between appropriate precursors followed by functional group transformations such as hydrolysis or amidation. Advances in synthetic chemistry have made it possible to construct complex molecular architectures with high precision, enabling researchers to fine-tune the properties of these compounds.

The development of novel pharmaceuticals relies heavily on understanding how molecular structures influence biological activity. N-{fura}−carboxamide represents an excellent example where structural features are carefully designed to maximize therapeutic potential while minimizing side effects. Its unique combination of heterocyclic moieties provides multiple opportunities for interaction with biological targets across different disease areas.